1-(2-Cyanoethyl)-3-phenylthiourea

• CAS No.: 59669-99-7
• Molecular Formula: C10H11N3S
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 1-(2-cyanoethyl)-3-phenylthiourea
• InChI: InChI=1S/C10H11N3S/c11-7-4-8-12-10(14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,8H2,(H2,12,13,14)
• InChI Key: REWDHWDQINRZME-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=S)NCCC#N

Description

1-(2-Cyanoethyl)-3-phenylthiourea is a thiourea derivative featuring a cyanoethyl (-CH2CN) substituent on one nitrogen atom and a phenyl group on the other. Thioureas are widely studied for their hydrogen-bonding capabilities, coordination chemistry, and applications in catalysis, corrosion inhibition, and enzyme inhibition .

This article focuses on comparing hypothetical properties of 1-(2-Cyanoethyl)-3-phenylthiourea with analogous compounds, leveraging data from substituted phenylthioureas, selenium derivatives, and heterocyclic hybrids.

Comparison with Similar Compounds

Substituent Effects on Molecular Structure and Bonding

Thiourea derivatives exhibit distinct structural and electronic behaviors depending on substituents. Key comparisons include:

Compound	Substituent	Hydrogen Bonding	Dihedral Angle (Phenyl vs. Thiourea)	Space Group	Reference
1-(2-Aminoethyl)-3-phenylthiourea	-CH2NH2	N–H⋯S, N–H⋯N tapes along b-axis	44.9°	P21/c
1-(4-Chlorophenyl)-3-phenylthiourea	-C6H4Cl	Not reported; likely weaker H-bonding	N/A	P21/n (analogous)
1-(2-Cyanoethyl)-3-phenylthiourea*	-CH2CN	Predicted: Reduced H-bonding due to -CN	Hypothetical: >50°	N/A	—

Key Observations :

• The aminoethyl group in 1-(2-Aminoethyl)-3-phenylthiourea facilitates strong intermolecular N–H⋯S/N hydrogen bonds, forming tapes in the crystal lattice .

Physicochemical Properties

Substituents significantly influence melting points, solubility, and stability:

Compound	Melting Point (°C)	Solubility	Molar Mass (g/mol)	Notable Features
1-(2-Aminoethyl)-3-phenylthiourea	408–409	Soluble in polar solvents	195.28	Crystalline, stable
1-(2-Hydroxyethyl)-3-phenylthiourea	Not reported	Hydrophilic	196.26	White crystalline powder
1-(4-Acetylphenyl)-3-phenylthiourea	142–144	Moderate in ethanol	284.34	Precursor for heterocycles
1-(2-Cyanoethyl)-3-phenylthiourea*	Hypothetical: 150–160	Likely polar aprotic solubility	207.29	Predicted sensitivity to hydrolysis	—

Key Observations :

• Cyanoethyl derivatives may exhibit lower melting points compared to aminoethyl analogs due to reduced hydrogen bonding.
• The nitrile group enhances polarity, improving solubility in aprotic solvents (e.g., DMF, acetonitrile) but may confer toxicity risks .

Coordination Chemistry and Catalysis

• Aminoethyl derivative: Acts as a ligand for metal coordination, enabling applications in asymmetric catalysis .
• Selenium analogs (e.g., DS036, DS038): Show enhanced corrosion inhibition due to selenium’s electronegativity .
• Cyanoethyl derivative: The -CN group could stabilize metal complexes via π-backbonding, making it a candidate for transition-metal catalysis (hypothetical).